Cas no 63528-81-4 (Benzo[g]pteridine-2,4(1H,3H)-dione,8-ethyl-7-methyl-)

• Product Name: Benzo[g]pteridine-2,4(1H,3H)-dione,8-ethyl-7-methyl-
• CAS No: 63528-81-4
• MF: C₁₃H₁₂N₄O₂
• MW: 256.25998210907
• CID: 528629
• PubChem ID: 6454638
• Update Time: 2025-04-19

Benzo[g]pteridine-2,4(1H,3H)-dione,8-ethyl-7-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[g]pteridine-2,4(1H,3H)-dione,8-ethyl-7-methyl-
• 8-ethyl-7-methyl-1H-benzo[g]pteridine-2,4-dione

• Inchi： 1S/C13H12N4O2/c1-3-7-5-9-8(4-6(7)2)14-10-11(15-9)16-13(19)17-12(10)18/h4-5H,3H2,1-2H3,(H2,15,16,17,18,19)
• InChI Key： JYURMFSYBSZMBQ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(NC(N1)=O)N=C1C=C(CC)C(C)=CC1=N2

Computed Properties

• Exact Mass: 256.09616
• Monoisotopic Mass: 256.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84Ų

Experimental Properties

• PSA: 83.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Flavins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Alloxazines and isoalloxazines Flavins